2,2'-(2,3-dihydro-1H-inden-2-ylimino)diethanol
Overview
Description
2,2'-(2,3-dihydro-1H-inden-2-ylimino)diethanol, commonly known as DIEN, is a chelating agent that has been extensively used in various scientific research applications. DIEN is a bidentate ligand that forms complexes with metal ions, and its unique chemical structure makes it an attractive molecule for various research studies.
Scientific Research Applications
DIEN has been extensively used in various scientific research applications, including catalysis, electrochemistry, and material science. DIEN is a versatile ligand that can form complexes with various metal ions, including copper, nickel, and cobalt. These complexes have been used as catalysts in various chemical reactions, including the oxidation of alcohols and the reduction of ketones.
Mechanism of Action
The mechanism of action of DIEN involves the formation of complexes with metal ions, which can then undergo various chemical reactions. The bidentate nature of DIEN allows it to form stable complexes with metal ions, which can then be used as catalysts in various chemical reactions.
Biochemical and Physiological Effects:
DIEN has no known biochemical or physiological effects on living organisms. It is a chelating agent that is primarily used in various scientific research applications and has no known medical applications.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DIEN in lab experiments is its ability to form stable complexes with metal ions, which can then be used as catalysts in various chemical reactions. Additionally, DIEN is relatively easy to synthesize and purify, making it a cost-effective ligand for various research studies. However, one of the limitations of using DIEN in lab experiments is its limited solubility in water, which can make it challenging to work with in aqueous environments.
Future Directions
There are several future directions for research involving DIEN, including the development of new catalysts for various chemical reactions, the synthesis of new metal complexes using DIEN, and the exploration of new applications for DIEN in material science. Additionally, there is potential for further research into the mechanism of action of DIEN and its complexes with metal ions, which could lead to new insights into the field of catalysis.
Synthesis Methods
DIEN can be synthesized using various methods, including the reaction of 2,3-dihydro-1H-inden-2-one with ethylenediamine in the presence of sodium borohydride. The reaction results in the formation of DIEN as a yellow solid, which can be purified using recrystallization techniques.
properties
IUPAC Name |
2-[2,3-dihydro-1H-inden-2-yl(2-hydroxyethyl)amino]ethanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2/c15-7-5-14(6-8-16)13-9-11-3-1-2-4-12(11)10-13/h1-4,13,15-16H,5-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WIFPCWPLRKNJNM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC2=CC=CC=C21)N(CCO)CCO |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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